Cas no 2097979-39-8 ((3-Bromo-2,2-dimethylpropyl)cyclobutane)

• Product Name: (3-Bromo-2,2-dimethylpropyl)cyclobutane
• CAS No: 2097979-39-8
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5461193
• PubChem ID: 122240182
• Update Time: 2025-06-08

(3-Bromo-2,2-dimethylpropyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

• (3-bromo-2,2-dimethylpropyl)cyclobutane
• (3-Bromo-2,2-dimethylpropyl)cyclobutane

• Inchi： 1S/C9H17Br/c1-9(2,7-10)6-8-4-3-5-8/h8H,3-7H2,1-2H3
• InChI Key： IYKMRYGHQBOHNF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on (3-Bromo-2,2-dimethylpropyl)cyclobutane

Introduction to (3-Bromo-2,2-dimethylpropyl)cyclobutane (CAS No. 2097979-39-8)

(3-Bromo-2,2-dimethylpropyl)cyclobutane (CAS No. 2097979-39-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmaceutical research. This compound is characterized by a cyclobutane ring attached to a 3-bromo-2,2-dimethylpropyl group, which imparts specific chemical and biological activities.

The synthesis of (3-Bromo-2,2-dimethylpropyl)cyclobutane involves a series of well-defined chemical reactions, including the bromination of a 2,2-dimethylpropyl group and its subsequent coupling with a cyclobutane ring. The precise control over the reaction conditions is crucial to achieve high yields and purity of the final product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development.

In the realm of medicinal chemistry, (3-Bromo-2,2-dimethylpropyl)cyclobutane has shown promise as a lead compound for the development of novel therapeutic agents. Its brominated substituent can serve as a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. For instance, studies have demonstrated that modifications at the bromine position can significantly influence the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability.

One of the key areas where (3-Bromo-2,2-dimethylpropyl)cyclobutane has shown potential is in the field of cancer research. Preliminary studies have indicated that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells. These findings have sparked interest in further investigating the anti-cancer properties of (3-Bromo-2,2-dimethylpropyl)cyclobutane and its derivatives.

Beyond its potential in cancer therapy, (3-Bromo-2,2-dimethylpropyl)cyclobutane has also been explored for its applications in other therapeutic areas. For example, recent research has focused on its use as an inhibitor of specific enzymes involved in inflammatory responses. By modulating these enzymatic activities, it may offer new avenues for treating inflammatory diseases such as arthritis and asthma. The ability to fine-tune the chemical structure of this compound allows researchers to optimize its selectivity and potency for these applications.

In addition to its therapeutic potential, (3-Bromo-2,2-dimethylpropyl)cyclobutane has also found applications in materials science. Its unique molecular architecture makes it suitable for use in the development of advanced materials with specific physical and chemical properties. For instance, it can be incorporated into polymers to enhance their mechanical strength or thermal stability. This versatility has led to increased interest from both academic and industrial researchers in exploring new applications for this compound.

The environmental impact of synthetic compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of (3-Bromo-2,2-dimethylpropyl)cyclobutane are ongoing to ensure that it can be safely used without adverse effects on ecosystems. Preliminary data suggest that this compound exhibits low toxicity to aquatic organisms and can be effectively degraded under certain environmental conditions.

In conclusion, (3-Bromo-2,2-dimethylpropyl)cyclobutane (CAS No. 2097979-39-8) is a promising compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development. As more studies are conducted to elucidate its full potential, it is likely that new and innovative uses for this compound will continue to emerge.